Cas no 2138196-65-1 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid
• CAS No: 2138196-65-1
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• MDL: MFCD31592326
• CID: 4640883
• PubChem ID: 136557842
• Update Time: 2025-06-15

2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-3-methylbenzyl-glycine
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl][(3-methylphenyl)methyl]amino}acetic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid

• MDL： MFCD31592326
• Inchi： 1S/C25H23NO4/c1-17-7-6-8-18(13-17)14-26(15-24(27)28)25(29)30-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,23H,14-16H2,1H3,(H,27,28)
• InChI Key： GFCOUHQJYIFXJZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC1=CC=CC(C)=C1

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid (CAS No. 2138196-65-1)

2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid (CAS No. 2138196-65-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique molecular structure combining the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group with a 3-methylphenyl substituent, making it a valuable intermediate for designing bioactive peptides and small-molecule drugs. Its applications span across drug discovery, bioconjugation, and material science, aligning with current trends in precision medicine and targeted therapies.

The growing demand for custom peptide synthesis and high-throughput screening in biotechnology has heightened interest in compounds like CAS No. 2138196-65-1. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to optimize solid-phase peptide synthesis (SPPS). This compound’s steric hindrance and solubility properties are critical for improving yield and purity in complex peptide sequences, addressing common challenges in biopharmaceutical development.

In the context of green chemistry, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid is also explored for its compatibility with environmentally friendly solvents and catalytic systems. Innovations in sustainable synthesis methods, such as microwave-assisted reactions and flow chemistry, further enhance its utility. These advancements resonate with industry priorities like "reducing synthetic waste" and "energy-efficient processes," which dominate academic and industrial discourse.

From a structural perspective, the 3-methylphenyl moiety in CAS No. 2138196-65-1 contributes to enhanced lipophilicity, a property leveraged in drug delivery systems and membrane permeability studies. This aligns with frequent search queries like "improving oral bioavailability" or "peptide stability." Additionally, its Fmoc group enables selective deprotection under mild conditions, a feature critical for multi-step syntheses in combinatorial chemistry.

The compound’s role in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) underscores its relevance in next-generation therapeutics. As interest grows in "targeted cancer therapies" and "degrader technologies," 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid gains attention for its modularity in linker design. Its carboxylic acid functionality allows facile conjugation to biomolecules, meeting the needs of personalized medicine initiatives.

Quality control of CAS No. 2138196-65-1 involves advanced analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy, ensuring compliance with pharmaceutical-grade standards. These protocols address common concerns such as "purity validation" and "impurity profiling," which are pivotal for regulatory submissions. The compound’s stability under storage conditions (-20°C, desiccated) is another frequently searched topic, reflecting practical handling considerations.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylphenyl)methylamino)acetic acid (CAS No. 2138196-65-1) exemplifies the intersection of chemical innovation and therapeutic advancement. Its versatility in peptide engineering, drug formulation, and sustainable chemistry positions it as a cornerstone in modern life sciences research. Future directions may explore its integration with AI-driven molecular design platforms, further accelerating drug discovery pipelines.